Cas no 95192-61-3 (Benzoic acid,2-chloro-4,6-dinitro-)

• Product Name: Benzoic acid,2-chloro-4,6-dinitro-
• CAS No: 95192-61-3
• MF: C₇H₃ClN₂O₆
• MW: 246.561520814896
• CID: 799255
• PubChem ID: 2762953
• Update Time: 2025-04-19

Benzoic acid,2-chloro-4,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-chloro-4,6-dinitro-
• 2-CHLORO-4,6-DINITROBENZOIC ACID
• DTXSID90376605
• 95192-61-3
• FT-0749190
• SCHEMBL9737315

• Inchi： 1S/C7H3ClN2O6/c8-4-1-3(9(13)14)2-5(10(15)16)6(4)7(11)12/h1-2H,(H,11,12)
• InChI Key： QBIQLTOUDBEJCV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1C(=O)O)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 245.96800
• Monoisotopic Mass: 245.968
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.791
• Boiling Point: 400.1°Cat760mmHg
• Flash Point: 195.8°C
• Refractive Index: 1.666
• PSA: 128.94000
• LogP: 2.90100